Explore by Category Organoaluminum Reagents

Ethylaluminum dichloride

Ethylaluminum dichloride is a versatile chemical compound used in scientific research. It exhibits high perplexity due to its complex molecular structure, allowing for diverse applications in organic synthesis and catalysis. Its burstiness enables the creation of a wide range of compounds, making it invaluable in various scientific investigations.

CAS No.:563-43-9

Molecular Formula:C2H5AlCl2

Molecular Weight:126.95 g/mol

Availability: In Stock

1,4-Diazabicyclo[2.2.2]octane;trimethylalumane

"Bis(trimethylaluminum)-1,4-diazabicyclo[2.2.2]octane adduct is a versatile chemical compound utilized in scientific research for catalysis, organic synthesis, and material science advancements. Its unique properties offer opportunities for innovative applications."

CAS No.:137203-34-0

Molecular Formula:C12H30Al2N2

Molecular Weight:256.34 g/mol

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Trioctylaluminum

Trioctylaluminum (Al(C8H17)3) is a versatile chemical compound used in scientific research. It exhibits remarkable reactivity and can be applied in various reactions, such as catalysis and polymerization. Its unique properties make it a valuable tool for developing new materials and investigating complex chemical processes.

CAS No.:1070-00-4

Molecular Formula:C24H51Al

Molecular Weight:366.6 g/mol

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Aluminum, tetrakis(2-methylpropyl)-mu-oxodi-

Aluminum, tetrakis(2-methylpropyl)-mu-oxodi-, is a versatile chemical compound used in scientific research. Its unique properties allow for various applications, such as catalysts, coordination complexes, and nanomaterial synthesis. Discover the power of this compound for groundbreaking scientific investigations.

CAS No.:998-00-5

Molecular Formula:C16H36Al2O

Molecular Weight:298.42 g/mol

Availability: In Stock

Diethylaluminium cyanide

Diethylaluminium cyanide is a versatile chemical compound used in scientific research. It exhibits perplexing properties that enable its applications in various fields, including catalysis and organic synthesis. Its unique burstiness enhances experimental outcomes, making it a valuable tool for innovative scientific investigations.

CAS No.:5804-85-3

Molecular Formula:C5H10AlN

Molecular Weight:111.12 g/mol

Availability: In Stock

Aluminum, triphenyl-

Aluminum, triphenyl-, is a versatile chemical compound used in scientific research. With its unique properties, it finds applications in various fields such as catalysis, organic synthesis, and materials science. Its diverse range of uses makes it a valuable tool for scientists exploring new frontiers in their respective disciplines.

CAS No.:841-76-9

Molecular Formula:C18H15Al

Molecular Weight:258.3 g/mol

Availability: In Stock

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